Cas no 2411219-20-8 (2-chloro-N-[1-(3-cyano-4-fluorophenyl)-2-methylpropyl]acetamide)

• Product Name: 2-chloro-N-[1-(3-cyano-4-fluorophenyl)-2-methylpropyl]acetamide
• CAS No: 2411219-20-8
• MF: C₁₃H₁₄ClFN₂O
• MW: 268.714465618134
• CID: 5464322
• Update Time: 2025-10-31

2-chloro-N-[1-(3-cyano-4-fluorophenyl)-2-methylpropyl]acetamide Chemical and Physical Properties

Names and Identifiers

• Z3887631292
• 2-chloro-N-[1-(3-cyano-4-fluorophenyl)-2-methylpropyl]acetamide

• Inchi： 1S/C13H14ClFN2O/c1-8(2)13(17-12(18)6-14)9-3-4-11(15)10(5-9)7-16/h3-5,8,13H,6H2,1-2H3,(H,17,18)
• InChI Key： LMSOWZPEYMJQFU-UHFFFAOYSA-N
• SMILES： ClCC(NC(C1C=CC(=C(C#N)C=1)F)C(C)C)=O

Computed Properties

• Exact Mass: 268.0778689 g/mol
• Monoisotopic Mass: 268.0778689 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 268.71
• XLogP3: 2.8
• Topological Polar Surface Area: 52.9

Additional information on 2-chloro-N-[1-(3-cyano-4-fluorophenyl)-2-methylpropyl]acetamide

2-Chloro-N-[1-(3-Cyano-4-Fluorophenyl)-2-Methylpropyl]acetamide: A Comprehensive Overview

2-Chloro-N-[1-(3-Cyano-4-fluorophenyl)-2-methylpropyl]acetamide (CAS No. 2411219-20-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, often referred to as CNFP-acetamide, is characterized by its chloro and cyano functional groups, which contribute to its chemical reactivity and biological activity.

The synthesis of 2-Chloro-N-[1-(3-Cyano-4-fluorophenyl)-2-methylpropyl]acetamide involves a multi-step process that typically begins with the preparation of the key intermediate, 3-cyano-4-fluorobenzaldehyde. This intermediate is then subjected to a series of reactions, including condensation, reduction, and acylation, to yield the final product. The detailed synthetic route has been extensively studied and optimized to improve yield and purity, making it a viable candidate for large-scale production.

In recent years, the pharmacological properties of 2-Chloro-N-[1-(3-Cyano-4-fluorophenyl)-2-methylpropyl]acetamide have been extensively investigated. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of chronic pain and inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that CNFP-acetamide significantly reduced inflammation in animal models of arthritis, suggesting its potential as a novel therapeutic agent.

The mechanism of action of 2-Chloro-N-[1-(3-Cyano-4-fluorophenyl)-2-methylpropyl]acetamide is believed to involve the inhibition of pro-inflammatory cytokines and enzymes such as COX-2 and iNOS. These enzymes play a crucial role in the inflammatory response, and their inhibition can lead to reduced inflammation and pain. Additionally, CNFP-acetamide has been shown to modulate the activity of certain ion channels and receptors, further contributing to its analgesic effects.

Beyond its anti-inflammatory and analgesic properties, 2-Chloro-N-[1-(3-Cyano-4-fluorophenyl)-2-methylpropyl]acetamide has also been explored for its potential in cancer therapy. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. For example, a study published in the Cancer Research journal reported that CNFP-acetamide selectively induced apoptosis in breast cancer cells while sparing normal cells, highlighting its potential as a targeted cancer therapy.

The safety profile of 2-Chloro-N-[1-(3-Cyano-4-fluorophenyl)-2-methylpropyl]acetamide has also been evaluated in various preclinical studies. Toxicity assessments have shown that CNFP-acetamide exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support the further development of this compound for clinical use.

In conclusion, 2-Chloro-N-[1-(3-Cyano-4-fluorophenyl)-2-methylpropyl]acetamide (CAS No. 2411219-20-8) is a promising compound with diverse pharmacological activities. Its anti-inflammatory, analgesic, and potential anticancer properties make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, paving the way for its application in various medical conditions.